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Compound of Interest

Compound Name: Telbivudine-d4

Cat. No.: B15143894

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of commercially available Telbivudine-d4, its sourcing, and its
application in experimental settings. Telbivudine-d4, a deuterium-labeled analog of the potent
antiviral drug Telbivudine, serves as a critical internal standard for analytical and
pharmacokinetic studies.

Commercially Available Telbivudine-d4 Suppliers

The following table summarizes the commercially available sources for Telbivudine-d4,
providing key quantitative data to facilitate comparison and procurement.
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Molecular .
. CAS Molecular . . Available
Supplier Weight ( Purity .
Number Formula Quantities
g/mol )
1134182-00- C10H10D4N20 Inquiry Inquiry
Veeprho 246.26 ) )
5 5 required required
Pharmaffiliate = 1134182-00- C10H10D4aN20 246,26 Inquiry Inquiry
S 5 5 ' required required
MedChemEx 1134182-00- C10H10D4N20 Inquiry
246.26 _ 1mg
press 5 5 required
L : 5mg, 10mg,
CymitQuimic 1134182-00- C10H10D4N20 Inquiry
246.26 ) 25mg, 50mg,
a 5 5 required
100mg
TLC
) 1134182-00- C1o0H10D4N20 Inquiry Inquiry
Pharmaceutic 246.26 ) ]
5 5 required required
al Standards
BOC 3424-98-4 C10H14N20s5 242.23 (non- 98% (for non-  Inquiry
Sciences (non-labeled)  (non-labeled) labeled) labeled) required

Experimental Protocol: Quantification of Telbivudine
in Human Plasma using LC-MS/MS

This section details a representative experimental protocol for the quantitative analysis of

Telbivudine in a biological matrix, utilizing Telbivudine-d4 as an internal standard (IS). Such

methods are crucial for pharmacokinetic and therapeutic drug monitoring studies.

1. Materials and Reagents:

Human plasma (blank)

Telbivudine reference standard

Telbivudine-d4 (Internal Standard)
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Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, ultrapure
. Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
. Preparation of Standards and Quality Controls:

Prepare stock solutions of Telbivudine and Telbivudine-d4 in a suitable solvent (e.g.,
methanol or DMSO).

Prepare working solutions by serially diluting the stock solutions.

Spike blank human plasma with the working solutions to create calibration standards and
quality control (QC) samples at various concentrations.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (calibration standard, QC, or unknown), add 10 uL of the
Telbivudine-d4 internal standard working solution.

Add 300 pL of acetonitrile to precipitate the plasma proteins.
Vortex the mixture for 1 minute.
Centrifuge the samples at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the mobile phase.

. LC-MS/MS Analysis:
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o Chromatographic Conditions:

o

Column: A suitable C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 pm).

Mobile Phase A: 0.1% formic acid in water.

[¢]

Mobile Phase B: 0.1% formic acid in acetonitrile.

[¢]

[e]

Gradient elution program to separate the analyte from endogenous interferences.

Flow rate: 0.4 mL/min.

o

[¢]

Injection volume: 10 pL.
e Mass Spectrometric Conditions:
o lonization mode: Positive electrospray ionization (ESI+).
o Multiple Reaction Monitoring (MRM) transitions:
» Telbivudine: Monitor the precursor to product ion transition (e.g., m/z 243.1 - 127.1).

» Telbivudine-d4: Monitor the precursor to product ion transition (e.g., m/z 247.1 -
131.1).

o Optimize parameters such as declustering potential, collision energy, and cell exit potential
for maximum signal intensity.

6. Data Analysis:
 Integrate the peak areas for both Telbivudine and Telbivudine-d4.
o Calculate the peak area ratio of the analyte to the internal standard.

o Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards.

o Determine the concentration of Telbivudine in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Signaling Pathway and Mechanism of Action

Telbivudine is a synthetic thymidine nucleoside analog that acts as a potent and specific
inhibitor of the hepatitis B virus (HBV) DNA polymerase.[1][2][3] Its mechanism of action
involves a multi-step intracellular process, as illustrated in the following diagram.

Phosphorylation

m Phosphorylation

Telbivudine-TP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143894#commercially-available-telbivudine-d4-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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